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Compound of Interest

Compound Name: Allyl iodide

Cat. No.: B1293787 Get Quote

For immediate release: This technical guide provides an in-depth overview of the chemical and

physical properties of allyl iodide, detailed experimental protocols for its synthesis, and a

mechanistic illustration of its formation, tailored for researchers, scientists, and professionals in

drug development.

Core Properties of Allyl Iodide
Allyl iodide (IUPAC name: 3-iodoprop-1-ene) is a valuable reagent in organic synthesis.[1] Its

high reactivity, stemming from the presence of both a carbon-carbon double bond and a labile

iodine atom, makes it a versatile building block for the introduction of the allyl group in various

molecular scaffolds.[2] A summary of its key quantitative data is presented in Table 1.
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Property Value

Chemical Formula C₃H₅I

Molecular Weight 167.98 g/mol [3][4][5][6][7]

CAS Number 556-56-9[4][5][6]

Density 1.837 g/mL at 25 °C[2]

Boiling Point 101-103 °C[1]

Melting Point -99 °C[2]

Refractive Index n20/D 1.554[2][6]

Solubility
Miscible with alcohol, chloroform, and ether;

Insoluble in water[2][6]

Experimental Protocol: Synthesis of Allyl Iodide via
the Finkelstein Reaction
The Finkelstein reaction provides a reliable and efficient method for the synthesis of allyl
iodide from allyl chloride or allyl bromide. This reaction operates via an Sₙ2 mechanism and is

driven to completion by the precipitation of the less soluble sodium chloride or bromide in an

acetone solvent.[4][6]

Materials and Reagents:
Allyl bromide

Sodium iodide (NaI)

Anhydrous acetone

Saturated aqueous solution of sodium thiosulfate (Na₂S₂O₃)

Anhydrous magnesium sulfate (MgSO₄)

Round-bottom flask
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Reflux condenser

Magnetic stirrer and stir bar

Heating mantle

Separatory funnel

Rotary evaporator

Distillation apparatus

Procedure:
Reaction Setup: In a dry round-bottom flask equipped with a magnetic stir bar and a reflux

condenser, dissolve sodium iodide in anhydrous acetone.

Addition of Allyl Bromide: To the stirring solution of sodium iodide in acetone, add allyl

bromide dropwise at room temperature.

Reaction Conditions: Heat the reaction mixture to reflux. The formation of a white precipitate

(sodium bromide) will be observed as the reaction progresses.[4][6]

Work-up: After the reaction is complete (typically monitored by TLC or GC), cool the mixture

to room temperature. Filter the mixture to remove the precipitated sodium bromide.

Extraction and Washing: Transfer the filtrate to a separatory funnel. Wash the organic layer

with a saturated aqueous solution of sodium thiosulfate to remove any unreacted iodine,

followed by a wash with brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,

and concentrate the solvent using a rotary evaporator.

Purification: The crude allyl iodide can be purified by distillation to yield the final product.

Mechanistic Pathway of Allyl Iodide Synthesis
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The synthesis of allyl iodide via the Finkelstein reaction proceeds through a bimolecular

nucleophilic substitution (Sₙ2) mechanism. The key steps are illustrated in the diagram below.

Reactants

Transition State

Products
Allyl Bromide

(CH₂=CHCH₂Br)

[I···CH₂(CH)CH₂···Br]⁻

Nucleophilic Attack

Iodide Ion
(I⁻ from NaI)

Allyl Iodide
(CH₂=CHCH₂I)Inversion of Stereochemistry

Bromide Ion
(Br⁻)

Leaving Group Departure

Click to download full resolution via product page

Caption: Sₙ2 mechanism of the Finkelstein reaction for allyl iodide synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Allyl Iodide: A Comprehensive Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1293787#allyl-iodide-molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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